3-chloro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 3-chloro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• InChI: InChI=1S/C20H21ClN2O2/c1-13(2)20(25)23-10-4-6-14-12-17(8-9-18(14)23)22-19(24)15-5-3-7-16(21)11-15/h3,5,7-9,11-13H,4,6,10H2,1-2H3,(H,22,24)
• InChI Key: CRGQLPFKJKLEJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol
• CAS No.: 941871-27-8

Description

3-chloro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Scientific Research Applications

• Novel Anticonvulsant Synthesis : A new manufacturing route for an anticonvulsant, involving the synthesis of a related compound using a series of chemical reactions, including dichlorination, nitration, and hydrogenation, has been developed. This process has been successfully demonstrated on a pilot-plant scale (Walker et al., 2010).

• Rhodium-Catalyzed Intramolecular Annulations : Research on rhodium(III)-catalyzed intramolecular annulations involving amide-directed C–H activations has been conducted. This method yields tricyclic isoquinoline derivatives and is effective with acrylamides and naphthylamides, offering new pathways for chemical synthesis (Quiñones et al., 2013).

• Fluorescent Chemosensors in Living Cells : A study on a highly selective fluorescent chemosensor for cobalt(II) ions in living cells based on 1,8-Naphthalimide derivatives has been conducted. This chemosensor exhibits turn-on fluorescence enhancement and is useful for detecting trace-level Co2+ ions in biological environments (Liu et al., 2019).

• Synthesis of Benzo[b][1,8]naphthyridine‐3‐carboxylic Methyl Esters : Research on the synthesis of these esters demonstrates the reactivity of certain acrylates with amines, followed by reaction with the Vilsmeier reagent, offering pathways for new chemical compounds (Nithyadevi & Rajendran, 2006).

• Synthesis and Biophysical Studies on Fluorescently Labeled Oligodeoxyribonucleotides : The study involves synthesizing highly fluorescent compounds and attaching them to oligodeoxyribonucleotides. These labeled compounds show promising applications in biophysical studies due to their fluorescence and higher Tm values (Singh et al., 2007).